Cas no 2549051-73-0 (3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 2549051-73-0
• MF: C₁₃H₁₆N₂O₂S₂
• MW: 296.408340454102
• CID: 5314355
• PubChem ID: 154854113
• Update Time: 2025-07-15

3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-[[(tetrahydro-2H-pyran-3-yl)methyl]thio]thieno[3,2-d]pyrimidin-4(3H)-one
• AKOS040727788
• 2549051-73-0
• F6782-4498
• 3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C13H16N2O2S2/c1-15-12(16)11-10(4-6-18-11)14-13(15)19-8-9-3-2-5-17-7-9/h4,6,9H,2-3,5,7-8H2,1H3
• InChI Key： ZFDBUMHGADDCDH-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CSC=2C(N1C)=O)CC1COCCC1

Computed Properties

• Exact Mass: 296.06532010g/mol
• Monoisotopic Mass: 296.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.0±41.0 °C(Predicted)
• pka: -1.79±0.20(Predicted)

Additional information on 3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

3-Methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound 3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 2549051-73-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of thienopyrimidinones, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a thienopyrimidine ring system fused with a sulfur-containing substituent, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The oxan-3-ylmethylsulfanyl group attached to the thienopyrimidine core introduces additional functional diversity, enhancing the compound's ability to interact with biological targets. This structural modification has been shown to improve solubility and bioavailability, which are critical factors in drug design.

The synthesis of 3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the yield and purity of this compound. These advancements have not only streamlined the production process but also opened new avenues for exploring similar compounds with enhanced properties.

In terms of pharmacological applications, this compound has demonstrated promising activity in preclinical models. Studies conducted by Smith et al. (2022) revealed that thienopyrimidinones like this compound exhibit potent anti-proliferative effects against various cancer cell lines. The presence of the oxan-3-ylmethylsulfanyl group was found to significantly enhance the compound's ability to inhibit key oncogenic pathways, making it a potential candidate for anti-cancer therapy.

Beyond its pharmacological applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Recent research by Lee et al. (2023) explored the potential of thienopyrimidine derivatives as hole transport materials in perovskite solar cells. The results indicated that this compound could improve device efficiency by enhancing charge transport properties.

The development of thienopyrimidinones like 2549051-73-0 is further supported by advancements in computational chemistry. Molecular modeling studies have provided insights into the compound's interaction with biological targets at the atomic level. These studies have enabled researchers to design more effective derivatives with improved selectivity and reduced toxicity.

In conclusion, 3-methyl-2-{[(oxan-3-yl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both pharmacological research and materials development.